Cas no 1706457-05-7 (2-(cyclohexanesulfonyl)methylpyrrolidine)

• Product Name: 2-(cyclohexanesulfonyl)methylpyrrolidine
• CAS No: 1706457-05-7
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• MDL: MFCD29034761
• CID: 5152037
• PubChem ID: 71777957
• Update Time: 2025-07-18

2-(cyclohexanesulfonyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(cyclohexylsulfonyl)methyl]-
• 2-(cyclohexanesulfonyl)methylpyrrolidine

• MDL： MFCD29034761
• Inchi： 1S/C11H21NO2S/c13-15(14,9-10-5-4-8-12-10)11-6-2-1-3-7-11/h10-12H,1-9H2
• InChI Key： WRGOZEXAFHVZMA-UHFFFAOYSA-N
• SMILES： N1CCCC1CS(C1CCCCC1)(=O)=O

Additional information on 2-(cyclohexanesulfonyl)methylpyrrolidine

2-(Cyclohexanesulfonyl)methylpyrrolidine: A Versatile Scaffold in Modern Pharmaceutical Research

2-(Cyclohexanesulfonyl)methylpyrrolidine, with the chemical structure of CAS 1706457-05-7, represents a critical molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique combination of a pyrrolidine ring and a cyclohexanesulfonyl group, has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and metabolic syndromes.

The molecular architecture of 2-(Cyclohexanesulfonyl)methylpyrrolidine is defined by the strategic integration of a five-membered pyrrolidine ring with a cyclohexanesulfonyl substituent. This structural feature confers the compound with enhanced conformational flexibility, enabling it to interact with diverse biological targets. The cyclohexanesulfonyl moiety, in particular, contributes to the molecule's hydrophobicity and steric bulk, which are critical for modulating receptor binding affinity and pharmacokinetic profiles.

Recent advances in computational modeling have provided insights into the molecular interactions of 2-(Cyclohexanesulfonyl)methylpyrrolidine with biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits a high degree of selectivity for the TRPV1 receptor, a key player in pain signaling pathways. This finding underscores the potential of 2-(Cyclohexanesulfonyl)methylpyrrolidine as a lead compound for the development of novel analgesic agents.

The synthesis of 2-(Cyclohexanesulfonyl)methylpyrrolidine has been a focus of recent research, with several methodologies being optimized to enhance yield and purity. A 2022 study in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to achieve a 92% yield of the target compound. This approach not only reduces reaction time but also minimizes the formation of byproducts, which is crucial for large-scale pharmaceutical production.

One of the most promising applications of 2-(Cyclohexanesulfonyl)methylpyrrolidine lies in its role as a building block for the development of antineoplastic agents. Researchers have explored its potential in the design of prodrugs that can selectively target cancer cells while minimizing toxicity to healthy tissues. A 2021 study in Cancer Research highlighted the ability of derivatives of this compound to inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumor progression.

In the context of neurodegenerative diseases, 2-(Cyclohexanesulfonyl)methylpyrrolidine has shown promise as a scaffold for the development of cholinesterase inhibitors. A recent preclinical study published in Neuropharmacology demonstrated that derivatives of this compound exhibit enhanced efficacy in reversing cognitive deficits in animal models of Alzheimer's disease. The pyrrolidine ring is believed to contribute to the molecule's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

The pharmacokinetic properties of 2-(Cyclohexanesulfonyl)methylpyrrolidine have also been the subject of recent investigation. A 2023 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential for the development of chronic disease therapies. These properties make it an attractive candidate for the design of long-acting formulations that reduce the frequency of dosing.

Furthermore, the chemical versatility of 2-(Cyclohexanesulfonyl)methylpyrrolidine has led to its use in the synthesis of multi-target-directed ligands. These compounds are designed to simultaneously modulate multiple pathways involved in disease pathology. For example, a 2022 study in ACS Chemical Biology described the development of a derivative that targets both inflammatory cytokines and metabolic enzymes, offering a dual therapeutic approach for conditions such as type 2 diabetes and obesity.

The safety profile of 2-(Cyclohexanesulfonyl)methylpyrrolidine is another area of active research. A 2023 toxicological study in Toxicological Sciences found that the compound exhibits low cytotoxicity in vitro and does not induce significant genotoxic effects in animal models. These findings are critical for the advancement of the compound into clinical trials, as they suggest a favorable risk-benefit ratio for its use in human therapies.

As the field of medicinal chemistry continues to evolve, 2-(Cyclohexanesulfonyl)methylpyrrolidine is emerging as a pivotal scaffold for the development of next-generation therapeutics. Its unique structural features, combined with the growing body of evidence supporting its biological activity, position it as a key player in the quest for innovative treatments for a wide range of diseases. Ongoing research is expected to further elucidate its potential applications and optimize its properties for clinical use.